Cas no 1260588-99-5 ((R)-2-Amino-4-(3-methylphenyl)butanoic acid)

• Product Name: (R)-2-Amino-4-(3-methylphenyl)butanoic acid
• CAS No: 1260588-99-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD07372108
• CID: 5303362
• Update Time: 2025-10-28

(R)-2-Amino-4-(3-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-4-(3-methylphenyl)butanoic acid

• MDL： MFCD07372108
• Inchi： 1S/C11H15NO2/c1-8-3-2-4-9(7-8)5-6-10(12)11(13)14/h2-4,7,10H,5-6,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： HEJMMMOBDAVUBT-SNVBAGLBSA-N
• SMILES： C(O)(=O)[C@H](N)CCC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-4-(3-methylphenyl)butanoic acid

Introduction to (R)-2-Amino-4-(3-methylphenyl)butanoic Acid (CAS No. 1260588-99-5)

(R)-2-Amino-4-(3-methylphenyl)butanoic acid, with the CAS number 1260588-99-5, is a chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, belonging to the class of amino acids, exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The (R)-configuration of the amino group imparts specific stereochemical properties, which are crucial for its biological activity and potential therapeutic applications.

The< strong> molecular structure of (R)-2-amino-4-(3-methylphenyl)butanoic acid consists of a butanoic acid backbone substituted with an amino group at the second carbon and a 3-methylphenyl group at the fourth carbon. This arrangement not only contributes to its distinct chemical properties but also influences its interactions with biological targets. The presence of the aromatic ring and the methyl group enhances its solubility and stability, making it a suitable candidate for further derivatization and functionalization.

In recent years, there has been a growing interest in the development of enantiopure compounds due to their improved pharmacological profiles compared to racemic mixtures. The stereochemical purity of (R)-2-amino-4-(3-methylphenyl)butanoic acid makes it an attractive building block for drug discovery efforts. Researchers have leveraged its structural features to develop novel inhibitors and modulators targeting various biological pathways.

One of the most promising areas of research involving (R)-2-amino-4-(3-methylphenyl)butanoic acid is in the field of enzyme inhibition. The compound's ability to interact with specific enzymes has been explored in the context of developing treatments for metabolic disorders and inflammatory diseases. For instance, studies have demonstrated its potential as an inhibitor of certain proteases, which play critical roles in cellular signaling and degradation processes. By modulating these enzymes, (R)-2-amino-4-(3-methylphenyl)butanoic acid could offer therapeutic benefits in conditions such as arthritis and cancer.

Additionally, the< strong> pharmacokinetic properties of this compound have been extensively studied to optimize its delivery and efficacy. Its moderate solubility in both water and organic solvents allows for versatile formulation strategies, enhancing its suitability for preclinical and clinical trials. Researchers have also investigated its metabolic stability, finding that it undergoes predictable biotransformation pathways, which is essential for understanding its safety profile.

The< strong> synthetic pathways for (R)-2-amino-4-(3-methylphenyl)butanoic acid have been refined over time to achieve high yields and enantiomeric purity. Traditional methods involving chiral resolution or asymmetric synthesis have been complemented by modern techniques such as enzymatic catalysis and flow chemistry. These advancements have not only improved production efficiency but also reduced costs, making the compound more accessible for industrial applications.

In the realm of medicinal chemistry, (R)-2-amino-4-(3-methylphenyl)butanoic acid has served as a scaffold for designing novel drug candidates. Its structural motif has been incorporated into molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The versatility of this compound lies in its ability to be modified at multiple positions, allowing chemists to fine-tune its properties for specific biological activities.

The< strong> role of computational chemistry in studying (R)-2-amino-4-(3-methylphenyl)butanoic acid cannot be overstated. Advanced computational methods have enabled researchers to predict molecular interactions, optimize synthetic routes, and simulate drug-receptor binding affinities with remarkable accuracy. These tools have accelerated the drug discovery process by providing insights that would otherwise require extensive experimental work.

In conclusion, (R)-2-amino-4-(3-methylphenyl)butanoic acid (CAS No. 1260588-99-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its biological relevance, make it a valuable asset in the quest for new therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing global health challenges.